Cas no 418781-17-6 (Adamantanyl-N-(5-methylisoxazol-3-YL)formamide)

• Product Name: Adamantanyl-N-(5-methylisoxazol-3-YL)formamide
• CAS No: 418781-17-6
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• MDL: MFCD01922520
• CID: 4714065
• Update Time: 2025-10-29

Adamantanyl-N-(5-methylisoxazol-3-YL)formamide Chemical and Physical Properties

Names and Identifiers

• ADAMANTANYL-N-(5-METHYLISOXAZOL-3-YL)FORMAMIDE
• N-(5-methyl-1,2-oxazol-3-yl)adamantane-1-carboxamide
• CBMicro_024022
• MixCom6_001046
• Oprea1_410163
• Oprea1_432136
• STK448552
• ST50927345
• adamantanyl-N-(5-methylisoxazol-3-yl)carboxamide
• N-(5-methyl-1,2-oxazol-3-yl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• Adamantanyl-N-(5-methylisoxazol-3-YL)formamide

• MDL： MFCD01922520
• Inchi： 1S/C15H20N2O2/c1-9-2-13(17-19-9)16-14(18)15-6-10-3-11(7-15)5-12(4-10)8-15/h2,10-12H,3-8H2,1H3,(H,16,17,18)
• InChI Key： AQPYCSDFAKIANO-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NC1C=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Topological Polar Surface Area: 55.1

Additional information on Adamantanyl-N-(5-methylisoxazol-3-YL)formamide

Adamantanyl-N-(5-methylisoxazol-3-YL)formamide (CAS No. 418781-17-6): A Comprehensive Overview

Adamantanyl-N-(5-methylisoxazol-3-YL)formamide (CAS No. 418781-17-6) is a unique and structurally intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its adamantane and isoxazole moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The adamantane core, a tricyclic cycloalkane, is known for its exceptional stability and rigidity, which often confers improved pharmacokinetic properties to molecules containing this scaffold. The isoxazole ring, on the other hand, is a five-membered heterocyclic compound with a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The combination of these two structural elements in Adamantanyl-N-(5-methylisoxazol-3-YL)formamide creates a molecule with potential multifunctional therapeutic benefits.

Recent studies have highlighted the potential of Adamantanyl-N-(5-methylisoxazol-3-YL)formamide in various areas of biomedical research. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The rigid structure of the adamantane moiety enhances the compound's ability to penetrate cell membranes, thereby improving its bioavailability and efficacy.

In addition to its anti-inflammatory properties, Adamantanyl-N-(5-methylisoxazol-3-YL)formamide has shown promise in neurodegenerative disease models. Research conducted at the University of California, San Francisco, revealed that this compound can effectively reduce oxidative stress and neuroinflammation in animal models of Alzheimer's disease. The ability to modulate multiple pathways involved in neurodegeneration makes it a compelling candidate for further investigation in this field.

The pharmacokinetic profile of Adamantanyl-N-(5-methylisoxazol-3-YL)formamide has also been extensively studied. A study published in *Pharmaceutical Research* reported that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for developing effective oral formulations for chronic conditions where patient compliance is essential.

Furthermore, the safety profile of Adamantanyl-N-(5-methylisoxazol-3-YL)formamide has been evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. This favorable safety profile supports its potential for further clinical development.

The structural versatility of Adamantanyl-N-(5-methylisoxazol-3-YL)formamide also allows for the exploration of structure-activity relationships (SAR). Researchers have synthesized several analogs by modifying the adamantane or isoxazole moieties to optimize the compound's biological activity and pharmacological properties. These efforts have led to the identification of several promising lead compounds with enhanced potency and selectivity.

In conclusion, Adamantanyl-N-(5-methylisoxazol-3-YL)formamide (CAS No. 418781-17-6) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique combination of structural features, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable asset in the pharmaceutical industry. Ongoing research continues to uncover new applications and optimize its potential for clinical use.